3-fluoro-N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)benzamide hydrochloride

• IUPAC Name: 3-fluoro-N-[2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C20H24FN3O4S.ClH/c1-28-18-5-7-19(8-6-18)29(26,27)24-13-11-23(12-14-24)10-9-22-20(25)16-3-2-4-17(21)15-16;/h2-8,15H,9-14H2,1H3,(H,22,25);1H
• InChI Key: ZQNIPPYHGHLWDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)C3=CC(=CC=C3)F.Cl
• Molecular Formula: C20H25ClFN3O4S
• Molecular Weight: 457.9 g/mol

Description

3-fluoro-N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H25ClFN3O4S and its molecular weight is 457.95. The purity is usually 95%.
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Scientific Research Applications

Neurotransmitter Receptors and Alzheimer's Disease

One study utilized a molecular imaging probe, closely related in functionality to the queried compound, for quantification of serotonin 1A (5-HT(1A)) receptor densities in the living brains of Alzheimer's disease patients. This research highlights the potential application of similar compounds in diagnosing and understanding the progression of neurodegenerative diseases like Alzheimer's through PET imaging techniques (Kepe et al., 2006).

Drug Development and Pharmacology

Another study focused on the synthesis of fluorine-18 labeled GBR 12909, a specific and high-affinity inhibitor of dopamine reuptake, suggesting the importance of such compounds in developing radiotracers for neurological research and potential therapeutic agents (Haka & Kilbourn, 1990).

Antimicrobial Applications

Research into novel 3-[6'Fluoro-7'-substituted-(1',3')benzothiazol-2‘-yl]p-benzene sulphonamido-2-onitrobenzene thiazolidin-4-ones, which share a structural motif with the queried compound, was conducted to explore their antimicrobial activity. This indicates potential research applications in developing new antimicrobial agents (Jagtap et al., 2010).

HIV Research

A study on indole-based derivatives, including compounds with a piperazine scaffold similar to the queried chemical, investigated their efficacy as potent inhibitors of HIV-1 attachment. This research underscores the possible application in antiviral drug development, particularly for HIV (Wang et al., 2009).